Cas no 117610-39-6 (3-epi-2,18-dimethoxy-schelhammericine)
117610-39-6 structure
Product Name:3-epi-2,18-dimethoxy-schelhammericine
CAS No:117610-39-6
MF:C21H27NO5
MW:373.442786455154
CID:2047161
Update Time:2025-04-21
3-epi-2,18-dimethoxy-schelhammericine Chemical and Physical Properties
Names and Identifiers
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- 3-epi-2,18-dimethoxy-schelhammericine
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- Inchi： 1S/C21H27NO5/c1-23-16-9-13-6-8-22-7-4-5-14-15(21(13,22)11-18(16)24-2)10-17-20(19(14)25-3)27-12-26-17/h9-10,16,18H,4-8,11-12H2,1-3H3
- InChI Key： QANHDQASCQVEMJ-UHFFFAOYSA-N
- SMILES： COC1C(OC)C=C2C3(C4C(=C(C5=C(C=4)OCO5)OC)CCCN3CC2)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- XLogP3: 0.995
3-epi-2,18-dimethoxy-schelhammericine Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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